Calcium digallium tetraoxide

• CAS No.: 12180-94-8
• Molecular Formula: CaGa2O4
• Molecular Weight: 243.52
• IUPAC Name: calcium;digallium;oxygen(2-)
• InChI: InChI=1S/Ca.2Ga.4O/q+2;2*+3;4*-2
• InChI Key: MSJCYQKRFLXYEG-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[Ca+2].[Ga+3].[Ga+3]
• Synonyms: calcium digallium tetraoxide

Description

Calcium digallium tetraoxide (hypothetical formula: CaGa₂O₄) is a theoretical ternary oxide composed of calcium (Ca), gallium (Ga), and oxygen (O). These compounds share a common motif of a calcium ion paired with a metalloid or non-metal oxide framework.

Comparison with Similar Compounds

Calcium Tellurate (CaTeO₄)

Structure and Properties: Calcium tellurate consists of a calcium cation (Ca²⁺) and a tellurate anion (TeO₄²⁻). It is structurally analogous to sulfate or phosphate salts, with tetrahedral coordination around the tellurium atom. It is used in specialized ceramics and optical materials due to tellurium’s semiconductor properties .

Calcium Borate Hydrate (CaB₂O₄·H₂O)

Structure and Synthesis : This compound (CAS 13701-64-9) features a calcium ion bonded to a borate anion (B₂O₄²⁻) with a water molecule. Its InChI identifier (InChI=1/2BO2.Ca/c22-1-3;/q2-1;+2 ) suggests a linear borate structure .
Applications : Used as a flame retardant and in ceramic glazes. Its hydrated form enhances stability under ambient conditions.

Calcium Oxide (CaO) and Silicon Dioxide (SiO₂)

Analytical methods for CaO quantification (e.g., EDTA titration ) could apply to CaGa₂O₄ characterization.

Titanium Tetrachloride (TiCl₄)

Structural Contrast : A halide (TiCl₄) rather than an oxide, but shares a tetrahedral geometry. Its hazards include reactivity with water and skin irritation , contrasting with the relatively inert calcium tetraoxides.

Data Table: Comparative Properties of Calcium Tetraoxides

Compound	Molecular Formula	CAS Number	Key Applications	Safety Profile
Calcium Tellurate	CaTeO₄	N/A	Ceramics, optics	No hazards reported
Calcium Borate Hydrate	CaB₂O₄·H₂O	13701-64-9	Flame retardants, ceramics	Stable, low toxicity
Titanium Tetrachloride	TiCl₄	7550-45-0	Chemical synthesis	Corrosive, hazardous

Research Findings and Methodological Insights

• Synthesis: Ruthenium tetraoxide (RuO₄)-mediated oxidation methods, as described in , could inform synthetic routes for CaGa₂O₄, particularly for stabilizing enolic olefins during cleavage .
• Analytical Techniques : UV and NMR spectroscopy () are standard for structural elucidation of oxides , while EDTA titration () ensures accurate calcium quantification .
• Stability : Compounds with similar oxidation states (e.g., RuO₄-stable structures in ) suggest that CaGa₂O₄ may exhibit thermal resilience if synthesized .

Q & A

Q. What statistical approaches validate reproducibility in this compound synthesis across labs?

• Methodological Answer : Interlaboratory studies using standardized protocols (e.g., ISO/IEC 17025) assess batch-to-batch variability. Multivariate analysis (PCA) identifies critical parameters (e.g., precursor purity, heating rate) affecting reproducibility .